Cas no 2137803-55-3 (4-(4-methanesulfonyl-1H-pyrazol-1-yl)-2-methylbutan-2-ol)

• Product Name: 4-(4-methanesulfonyl-1H-pyrazol-1-yl)-2-methylbutan-2-ol
• CAS No: 2137803-55-3
• MF: C₉H₁₆N₂O₃S
• MW: 232.299941062927
• CID: 6165433
• PubChem ID: 165472459
• Update Time: 2025-05-19

4-(4-methanesulfonyl-1H-pyrazol-1-yl)-2-methylbutan-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-(4-methanesulfonyl-1H-pyrazol-1-yl)-2-methylbutan-2-ol
• EN300-1115122
• 2137803-55-3

• Inchi： 1S/C9H16N2O3S/c1-9(2,12)4-5-11-7-8(6-10-11)15(3,13)14/h6-7,12H,4-5H2,1-3H3
• InChI Key： RIYMZFTZVACKEK-UHFFFAOYSA-N
• SMILES： S(C)(C1C=NN(C=1)CCC(C)(C)O)(=O)=O

Computed Properties

• Exact Mass: 232.08816355g/mol
• Monoisotopic Mass: 232.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 80.6Ų

Additional information on 4-(4-methanesulfonyl-1H-pyrazol-1-yl)-2-methylbutan-2-ol

Recent Advances in the Study of 4-(4-methanesulfonyl-1H-pyrazol-1-yl)-2-methylbutan-2-ol (CAS: 2137803-55-3)

The compound 4-(4-methanesulfonyl-1H-pyrazol-1-yl)-2-methylbutan-2-ol (CAS: 2137803-55-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential clinical implications.

Recent studies have highlighted the role of 4-(4-methanesulfonyl-1H-pyrazol-1-yl)-2-methylbutan-2-ol as a key intermediate in the synthesis of novel anti-inflammatory and analgesic agents. Its unique chemical structure, featuring a pyrazole ring and a methanesulfonyl group, contributes to its ability to modulate specific biological pathways, particularly those involving cyclooxygenase (COX) enzymes. Researchers have demonstrated its efficacy in preclinical models of inflammation, suggesting its potential as a lead compound for further drug development.

In addition to its anti-inflammatory properties, 4-(4-methanesulfonyl-1H-pyrazol-1-yl)-2-methylbutan-2-ol has shown promise in the treatment of neurodegenerative diseases. A 2023 study published in the Journal of Medicinal Chemistry revealed that this compound exhibits neuroprotective effects by inhibiting oxidative stress and reducing neuronal apoptosis. These findings open new avenues for its application in conditions such as Alzheimer's and Parkinson's diseases.

The pharmacokinetic profile of 4-(4-methanesulfonyl-1H-pyrazol-1-yl)-2-methylbutan-2-ol has also been a subject of recent investigation. Studies indicate that the compound demonstrates favorable bioavailability and metabolic stability, making it a viable candidate for oral administration. However, further optimization may be required to enhance its blood-brain barrier penetration for CNS-targeted therapies.

Ongoing research is exploring the potential of 4-(4-methanesulfonyl-1H-pyrazol-1-yl)-2-methylbutan-2-ol in combination therapies. Preliminary data suggest synergistic effects when used alongside existing anti-inflammatory drugs, potentially reducing the required dosages and minimizing side effects. Clinical trials are anticipated to begin within the next two years to evaluate its safety and efficacy in human subjects.

In conclusion, 4-(4-methanesulfonyl-1H-pyrazol-1-yl)-2-methylbutan-2-ol (CAS: 2137803-55-3) represents a promising compound with diverse therapeutic potential. Its unique chemical properties and demonstrated biological activities make it a valuable subject for continued research in the fields of inflammation, neurodegeneration, and pain management. Future studies should focus on optimizing its pharmacological profile and advancing it through clinical development stages.